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Compound of Interest

Compound Name: 2-Propanethiol

Cat. No.: B166235

Technical Support Center: Isopropyl Mercaptan

This guide provides essential safety information, troubleshooting, and frequently asked

guestions for researchers, scientists, and drug development professionals handling isopropyl
mercaptan.

l. Personal Protective Equipment (PPE) & Safety
Data

Proper PPE is critical when handling isopropyl mercaptan due to its high flammability and

potential health hazards.[1][2][3] The following table summarizes the required PPE and key
safety data.
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Category

Minimum Requirement

Specifications & Notes

Eye Protection

Tightly fitting safety goggles

A face shield may be required
for splash hazards.[4][5]
Ensure an eyewash station is

readily accessible.[1][5]

Hand Protection

Chemical-resistant gloves

The suitability of a specific
glove material should be
confirmed with the
manufacturer.[1] Discard and
replace gloves if any signs of
degradation or breakthrough
occur.[1][2]

Skin and Body Protection

Protective clothing

Choose body protection based
on the concentration and
amount of the substance being
used.[1][2] Consider footwear
that protects against
chemicals.[1][2]

Respiratory Protection

NIOSH-approved respirator

An air-purifying respirator for
organic vapors is appropriate if
ventilation is inadequate.[1][2]
A positive-pressure, air-
supplying respirator may be
necessary for potential
uncontrolled releases or

unknown exposure levels.[2]

Key Safety Data for Isopropyl Mercaptan:
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Property

Value

Flash Point

-30°F (-34.4°C) (Open Cup)[4]

Flammable Limits in Air

Data not readily available

Autoignition Temperature

Data not readily available

Oral LD50 (Rat)

1,790 mg/kg[4]

Il. Experimental Workflow: PPE Selection

The following diagram outlines the logical workflow for selecting the appropriate PPE when

working with isopropyl mercaptan.
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Caption: PPE selection workflow for handling isopropyl mercaptan.

lll. Troubleshooting & FAQs

Q1: What are the primary hazards of isopropyl mercaptan?

Al: Isopropyl mercaptan is a highly flammable liquid and vapor.[1] It can also cause an allergic
skin reaction.[1] Inhalation may lead to symptoms such as headache, dizziness, tiredness,

nausea, and vomiting.[1]
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Q2: What should | do in case of a small spill?

A2: For a small spill, you should:

Eliminate all ignition sources from the immediate area.[3]

Ensure the area is well-ventilated.[1][2]

Wear appropriate PPE, including respiratory protection.

Absorb the spill with a non-combustible material like sand, earth, or vermiculite.[1][3]

Collect the absorbed material using non-sparking tools and place it in a suitable container for
disposal.[3][5][6]

Q3: What are the first aid measures for exposure to isopropyl mercaptan?

A3:

Inhalation: Move the victim to fresh air. If breathing has stopped, administer artificial
respiration.[4] Seek medical attention.[2][4]

Skin Contact: Immediately remove all contaminated clothing.[1] Rinse the affected skin with
plenty of water.[1][4] If skin irritation or a rash occurs, get medical advice.[1]

Eye Contact: Flush eyes with plenty of water, holding the eyelids open.[4] Remove contact
lenses if present and easy to do. Continue rinsing.[2] If eye irritation persists, consult a
specialist.[1][2]

Ingestion: If the victim is conscious, have them drink water or milk and induce vomiting.[4]
Seek immediate medical attention.[2] Never give anything by mouth to an unconscious
person.[1][2]

Q4: How should | properly store isopropyl mercaptan?

A4: Store isopropyl mercaptan in a tightly closed container in a dry, cool, and well-ventilated

area.[1][2] Keep it away from heat, sparks, open flames, and other ignition sources.[1][2][6] The

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://cameochemicals.noaa.gov/chemical/951
https://www.cpchem.com/sites/default/files/2023-10/01956693.pdf
https://www.cpchem.com/sites/default/files/2023-10/01956698.pdf
https://www.cpchem.com/sites/default/files/2023-10/01956693.pdf
https://cameochemicals.noaa.gov/chemical/951
https://cameochemicals.noaa.gov/chemical/951
https://www.fishersci.com/store/msds?partNumber=AC131440500&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=10475165&countryCode=FR&language=en
https://cameochemicals.noaa.gov/chris/IPM.pdf
https://www.cpchem.com/sites/default/files/2023-10/01956698.pdf
https://cameochemicals.noaa.gov/chris/IPM.pdf
https://www.cpchem.com/sites/default/files/2023-10/01956693.pdf
https://www.cpchem.com/sites/default/files/2023-10/01956693.pdf
https://cameochemicals.noaa.gov/chris/IPM.pdf
https://www.cpchem.com/sites/default/files/2023-10/01956693.pdf
https://cameochemicals.noaa.gov/chris/IPM.pdf
https://www.cpchem.com/sites/default/files/2023-10/01956698.pdf
https://www.cpchem.com/sites/default/files/2023-10/01956693.pdf
https://www.cpchem.com/sites/default/files/2023-10/01956698.pdf
https://cameochemicals.noaa.gov/chris/IPM.pdf
https://www.cpchem.com/sites/default/files/2023-10/01956698.pdf
https://www.cpchem.com/sites/default/files/2023-10/01956693.pdf
https://www.cpchem.com/sites/default/files/2023-10/01956698.pdf
https://www.cpchem.com/sites/default/files/2023-10/01956693.pdf
https://www.cpchem.com/sites/default/files/2023-10/01956698.pdf
https://www.cpchem.com/sites/default/files/2023-10/01956693.pdf
https://www.cpchem.com/sites/default/files/2023-10/01956698.pdf
https://www.fishersci.fr/store/msds?partNumber=10475165&countryCode=FR&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

storage area should be a designated flammables area, and all electrical equipment must be
explosion-proof.[1][2][6]

Q5: What materials are incompatible with isopropyl mercaptan?

A5: Isopropyl mercaptan is incompatible with acids, bases, metals, and reducing agents.[5][6]

Q6: Can | dispose of isopropyl mercaptan down the drain?

A6: No, do not allow isopropyl mercaptan to enter drains or water systems.[2][5][6] It is very
toxic to aquatic life with long-lasting effects.[2] Dispose of it as hazardous waste in accordance
with local, state, and federal regulations.

Q7: What are the signs of overexposure to isopropyl mercaptan?

A7: Symptoms of overexposure can include headache, dizziness, tiredness, nausea, and
vomiting.[1] Inhalation can also cause loss of sense of smell, muscular weakness, convulsions,
and respiratory paralysis.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cpchem.com [cpchem.com]

2. cpchem.com [cpchem.com]

3. ISOPROPYL MERCAPTAN | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
e 4. cameochemicals.noaa.gov [cameochemicals.noaa.gov]

5. fishersci.com [fishersci.com]

6. fishersci.fr [fishersci.fr]

« To cite this document: BenchChem. [required personal protective equipment (PPE) for
handling isopropyl mercaptan]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.cpchem.com/sites/default/files/2023-10/01956693.pdf
https://www.cpchem.com/sites/default/files/2023-10/01956698.pdf
https://www.fishersci.fr/store/msds?partNumber=10475165&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AC131440500&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=10475165&countryCode=FR&language=en
https://www.cpchem.com/sites/default/files/2023-10/01956698.pdf
https://www.fishersci.com/store/msds?partNumber=AC131440500&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=10475165&countryCode=FR&language=en
https://www.cpchem.com/sites/default/files/2023-10/01956698.pdf
https://www.cpchem.com/sites/default/files/2023-10/01956693.pdf
https://cameochemicals.noaa.gov/chris/IPM.pdf
https://www.benchchem.com/product/b166235?utm_src=pdf-custom-synthesis
https://www.cpchem.com/sites/default/files/2023-10/01956693.pdf
https://www.cpchem.com/sites/default/files/2023-10/01956698.pdf
https://cameochemicals.noaa.gov/chemical/951
https://cameochemicals.noaa.gov/chris/IPM.pdf
https://www.fishersci.com/store/msds?partNumber=AC131440500&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=10475165&countryCode=FR&language=en
https://www.benchchem.com/product/b166235#required-personal-protective-equipment-ppe-for-handling-isopropyl-mercaptan
https://www.benchchem.com/product/b166235#required-personal-protective-equipment-ppe-for-handling-isopropyl-mercaptan
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

[https://www.benchchem.com/product/b166235#required-personal-protective-equipment-
ppe-for-handling-isopropyl-mercaptan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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